BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of cis-Tranexamic acid-
13C2,15N: A Step-by-Step Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cis-Tranexamic acid-13C2,15N

Cat. No.: B10783442

This document provides essential safety and logistical information for the proper disposal of
cis-Tranexamic acid-13C2,15N, a stable isotope-labeled compound intended for research

use. Adherence to these procedures is critical for maintaining a safe laboratory environment
and ensuring regulatory compliance.

Immediate Safety and Handling Precautions

Before handling or disposing of cis-Tranexamic acid-13C2,15N, it is imperative to be familiar
with its hazard profile. While this compound is not classified as hazardous waste, it can cause
serious eye irritation.[1]

Personal Protective Equipment (PPE):
o Eye Protection: Always wear safety glasses or goggles.[1]

e Hand Protection: Wear protective gloves. Inspect gloves prior to use and dispose of them in
accordance with good laboratory practices.

o Body Protection: A laboratory coat is recommended.
In Case of Exposure:

o Eyes: Immediately rinse cautiously with water for several minutes. If contact lenses are
present, remove them if it is easy to do so. Continue rinsing. If eye irritation persists, seek
medical advice or attention.[1]
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o Skin: Wash off with soap and plenty of water.
 Inhalation: Move the person to fresh air.
 Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Chemical and Physical Properties

A summary of the key properties of Tranexamic acid, the parent compound, is provided below.
This information is crucial for understanding its behavior and potential environmental impact.

Property Value

CAS Number 1292837-95-6 (for trans-isomer)

Molecular Formula CsH1sNO:2 (for the labeled compound)
Appearance Solid powder

Solubility Freely soluble in water and glacial acetic acid
Acute Toxicity (Oral LD50, Rat) > 15,000 mg/kg[2]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of cis-
Tranexamic acid-13C2,15N. This process is designed to minimize environmental release and

ensure the safety of laboratory personnel.
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Preparation
Wear appropriate PPE:
Safety glasses, gloves, lab coat

Crucial First Step

y

Consult your institution's
Environmental Health & Safety (EHS) office

for specific local regulations
\- J

Proceed with Caution

4 )

Disposal

y

Collect waste in a designated,
properly labeled, and sealed container

:

Do NOT dispose of down the drain
or in regular trash

:

Store the waste container in a
secure, designated area
\ %

Final Stage

Handover

A 4
Arrange for pickup by your
institution's hazardous waste program

'

(Complete all required waste disposal forms)
\- J

Click to download full resolution via product page

Disposal Workflow for cis-Tranexamic acid-13C2,15N
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Detailed Steps:

o Consult Local Regulations: Before beginning any disposal procedure, consult your
institution's Environmental Health and Safety (EHS) office to ensure compliance with all local
and national regulations.

» Wear Appropriate PPE: At a minimum, wear safety glasses, gloves, and a lab coat.
e Collect Waste:

o Collect all waste material, including any unused product and contaminated disposable
items (e.g., weigh boats, pipette tips), in a designated waste container.

o The container must be made of a compatible material, be in good condition, and have a
secure lid.

o Label Container: Clearly label the waste container with the chemical name ("cis-Tranexamic
acid-13C2,15N") and any other information required by your institution.

e Avoid Sewer Disposal: Do not dispose of cis-Tranexamic acid-13C2,15N down the drain.[2]
Its high water solubility means it can easily enter aquatic systems.

o Store Securely: Store the sealed waste container in a designated and secure area, away
from incompatible materials, until it is collected for disposal.

o Arrange for Pickup: Contact your EHS office to arrange for the pickup and disposal of the
chemical waste. Follow their specific procedures for waste handover.

Logical Relationship of Safety and Disposal

The following diagram illustrates the relationship between the chemical's properties, the
necessary safety precautions, and the resulting disposal procedures.
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Relationship between Properties, Safety, and Disposal

By understanding the properties of cis-Tranexamic acid-13C2,15N, appropriate safety
measures can be implemented, which in turn dictate the correct disposal pathway. This
integrated approach ensures a safe and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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